(S)-3-Amino-2-phenylpropanoic acid

• IUPAC Name: (2S)-3-amino-2-phenylpropanoic acid
• InChI: InChI=1S/C9H11NO2/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key: LRCYAJZPDFSJPQ-MRVPVSSYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H](CN)C(=O)O
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID10453765
• Molecular Weight: 165.19 g/mol
• CAS RN: 1076-51-3

Description

(S)-3-Amino-2-phenylpropanoic acid, also known as (S)-3-Aminophenylpropionic acid, is an organic compound that is used in a range of applications in science and industry. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other industrial compounds. This compound is also used in the production of dyes, plastics, and other materials. It is also used in the synthesis of various amino acids, peptides, and other biomolecules.

Scientific Research Applications

Chemical Synthesis and Molecular Engineering

(S)-3-Amino-2-phenylpropanoic acid and its derivatives play a crucial role in the field of chemical synthesis and molecular engineering. Studies have demonstrated their application in the development of cross-coupling reactions, highlighting their utility in the construction of complex molecular architectures. For instance, the meta-C–H arylation and methylation of 3-phenylpropanoic acid were successfully performed using a specially designed template, which is significant for the formation of C–H bonds with organoborons, showcasing its potential in fine chemical synthesis (Wan et al., 2013). Furthermore, the compound has been utilized in asymmetric syntheses, such as the preparation of β-hydroxy-α-amino acids, indicating its versatility in stereochemical control and the synthesis of complex organic molecules (Davies et al., 2013).

Biocatalysis and Enzymatic Studies

Biocatalysis is another significant area where (S)-3-Amino-2-phenylpropanoic acid finds application. The compound has been used in studies exploring enzymatic reactions and microbial biotransformations. For instance, the use of Methylobacterium oryzae in the biocatalysis of S-3-amino-3-phenylpropionic acid showcases the potential of this compound in the development of pharmaceutical intermediates and the exploration of microbial enzymatic pathways (Li et al., 2013).

Molecular Machines and Fuel Systems

(S)-3-Amino-2-phenylpropanoic acid has also been investigated in the context of molecular machines and fuel systems. The aminolysis of certain derivatives of the compound has been studied to control the release of a chemical fuel, essential for the operation of acid-base driven molecular machines. This highlights the compound's potential role in developing operationally autonomous molecular systems and its contribution to the field of nanotechnology and molecular engineering (Biagini et al., 2020).

Peptide Modification and Biological Activity

The compound's role in peptide modification and the investigation of its biological activity is another significant area of research. Studies have synthesized novel amino acid derivatives of (S)-3-Amino-2-phenylpropanoic acid, exploring their stability in biological media and potential applications in cancer cell labeling. This illustrates the compound's relevance in bioorthogonal labeling, peptide synthesis, and its potential for significant biological activities (Ni et al., 2015).